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Compound of Interest

Compound Name: JMS-175-2

Cat. No.: B15581588

A critical first step in the safe disposal of any chemical, including JIMS-175-2, is to consult its
Safety Data Sheet (SDS). An SDS provides comprehensive information on the substance's
properties, hazards, and specific instructions for handling, storage, and disposal. The following
guide outlines the necessary procedures for the proper disposal of laboratory chemicals, which
should be adapted to the specific information found in the SDS for IMS-175-2.

General Principles of Laboratory Chemical Waste
Disposal

The proper management of chemical waste is essential for the safety of laboratory personnel
and the protection of the environment.[1][2] Adherence to institutional, local, and national
regulations is mandatory.[1]

1. Waste Identification and Characterization: The first step is to determine if the waste is
hazardous.[3] A waste is generally considered hazardous if it exhibits one or more of the
following characteristics:

e Ignitability: Liquids with a flashpoint below 140°F, solids that can cause fire through friction,
or oxidizers.[3]

o Corrosivity: Agueous solutions with a pH less than or equal to 2, or greater than or equal to
12.5.[3]
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o Reactivity: Substances that are unstable, react violently with water, or can generate toxic
gases.[3]

 Toxicity: Harmful or fatal if ingested or absorbed.[3]
The SDS for IMS-175-2 will contain specific information on its hazards.

2. Segregation of Chemical Waste: Incompatible chemicals must be segregated to prevent
dangerous reactions.[1][4] Store different classes of chemical waste in separate, designated
areas.[2][4] For example, acids should be stored separately from bases, and oxidizers should
be kept away from flammable organic solvents.[4]

3. Waste Accumulation and Storage: Chemical waste should be accumulated at or near the
point of generation.[1] Storage areas must be well-ventilated, and secondary containment
should be used to prevent spills.[1][2][4] All waste containers must be kept closed except when
adding waste.[3][5]

Procedural Steps for Disposal of IMS-175-2

Step 1: Obtain and Review the Safety Data Sheet (SDS) Contact the manufacturer or supplier
of IMS-175-2 to obtain the most current SDS. This document is the primary source of
information for safe handling and disposal.

Step 2: Personal Protective Equipment (PPE) Based on the SDS, identify and use the
appropriate PPE. This may include safety goggles or a face shield, chemical-resistant gloves,
and a lab coat.[6]

Step 3: Container Selection and Labeling

o Container: Use a container that is chemically compatible with IMS-175-2 and is in good
condition with a secure, leak-proof lid.[1]

o Labeling: All waste containers must be clearly labeled.[2][3] The label should include:
o The words "Hazardous Waste".[7]

o The full chemical name of all constituents (no abbreviations or formulas).[4]
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o The concentration of each constituent.[4]
o The accumulation start date.[2][4]
o Appropriate hazard warnings (e.qg., flammable, corrosive, toxic).[7]

Step 4: Waste Collection Collect waste JMS-175-2 in the designated, labeled container. Do not
mix it with other incompatible waste streams.[4]

Step 5: Arrange for Disposal Contact your institution's Environmental Health and Safety (EHS)
office or equivalent department to schedule a waste pickup.[3][8] Do not dispose of chemical
waste down the drain or in the regular trash unless explicitly permitted by your EHS office and
local regulations.[1][9]

Key Information for Chemical Waste Management
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Parameter

Guideline

Source

Waste Segregation

Incompatible chemicals must
be separated by physical
barriers or stored in separate

containment.

[1]14]

Container Requirements

Must be chemically
compatible, in good condition,
and have a secure, leak-proof

closure.

[1]

Labeling

Must include "Hazardous
Waste," full chemical names,
concentrations, accumulation
start date, and hazard

information.

[2]141(7]

Storage Time Limit

Varies by regulation; for
academic labs, often a

maximum of six months.

[1]

Disposal Method

Through the institution's
designated hazardous waste

collection program.

[3]09]

Experimental Workflow for Chemical Disposal
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Caption: Workflow for the proper disposal of a laboratory chemical.
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Disclaimer: This information is intended as a general guide. Always consult the specific Safety
Data Sheet for IMS-175-2 and your institution's Environmental Health and Safety office for
detailed procedures and to ensure compliance with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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